9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid

• Molecular Formula: C18H32O5
• Molecular Weight: 328.4 g/mol
• InChI: InChI=1S/C18H32O5/c1-2-3-7-10-15(19)13-14-17(21)16(20)11-8-5-4-6-9-12-18(22)23/h3,7,13-17,19-21H,2,4-6,8-12H2,1H3,(H,22,23)/b7-3+,14-13+
• InChIKey: ADHVWICOFLYDST-NMABCHCUSA-N

9(S),10(S),13(S)-TriHOME Oxylipin Standard

9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid (CAS 53279-40-6) is a trihydroxyoctadecadienoic acid (TriHOME) oxylipin formed via the lipoxygenase-mediated metabolism of linoleic acid [1]. This specific stereoisomer, featuring a 9(S),10(S),13(S) configuration and a conjugated 11(E),15(Z) diene system, is a constituent of bioactive fractions isolated from Bryonia alba L. roots [2]. Its biological relevance is underscored by its detection in physiological fluids and its implication in pathways regulating inflammation and metabolic homeostasis [3]. This guide is curated for researchers and procurement specialists requiring precise molecular identity and documented differential performance metrics.

Standard Type Chiral oxylipin reference standard

Workflow 15-LOX pathway & stereochemical control

Detection Chiral LC-MS quantitative analysis

• [1] Fuchs D, Tang X, Johnsson AK, Dahlén SE, Hamberg M, Wheelock CE. Eosinophils synthesize trihydroxyoctadecenoic acids (TriHOMEs) via a 15-lipoxygenase dependent process. Biochim Biophys Acta Mol Cell Biol Lipids. 2020;1865:158611. View Source
• [2] Orekhov AN, Panossian AG. Trihydroxyoctadecadienoic acids exhibit antiatherosclerotic and antiatherogenic activity. Phytomedicine. 1994;1(2):123-126. View Source
• [3] Karageuzyan KG, Vartanyan GS, Agadjanov MI, Panossian AG, Hoult JR. Restoration of the disordered glucose-fatty acid cycle in alloxan-diabetic rats by trihydroxyoctadecadienoic acids from Bryonia alba. Planta Med. 1998;64(5):417-22. View Source

9(S),10(S),13(S)-TriHOME: Why Purity Matters

Generic substitution is scientifically invalid due to the profound stereochemical complexity of TriHOME isomers and the documented isomer-specific biological activity. Even within the 9,10,13-TriHOME subclass, there are 16 possible regio- and stereoisomers [1]. Commercial mixtures often contain multiple, undefined isomers that cannot be resolved by standard LC-MS/MS without dedicated chiral workflows [2]. Critically, the stereochemistry at the 13-position directly correlates with the enzymatic source and potential bioactivity: the 13(S) configuration is associated with enzymatic 15-lipoxygenase (15-LOX) biosynthesis in human eosinophils, whereas the 13(R) configuration can arise from distinct cellular pathways [3]. Therefore, using an undefined mixture or an incorrect stereoisomer compromises quantitative biomarker analysis, masks pathway-specific biology, and introduces uncontrolled experimental variability.

Isomer Specificity

Defined 9(S),10(S),13(S) stereoisomer

Undefined mixture / racemate or 13(R) isomer

May mask enzymatic pathway origin (15-LOX vs. alternative routes).

Method Compatibility

Requires dedicated chiral LC-MS workflow

Standard reverse-phase UHPLC-MS/MS cannot resolve stereoisomers

Using an undefined mixture introduces quantitative uncertainty in biomarker studies.

Assay Specificity

13(S) configuration correlates with eosinophil activity

13(R) configuration indicates distinct cellular pathways (e.g., mast cells)

Source-specific biology may be misinterpreted without stereochemical control.

• [1] Fuchs D, Johnsson AK, Hamberg M, Wheelock CE. An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. J Lipid Res. 2018;59(10):2025-2033. View Source
• [2] Fuchs D, Johnsson AK, Hamberg M, Wheelock CE. An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. J Lipid Res. 2018;59(10):2025-2033. View Source
• [3] Fuchs D, Tang X, Johnsson AK, Dahlén SE, Hamberg M, Wheelock CE. Eosinophils synthesize trihydroxyoctadecenoic acids (TriHOMEs) via a 15-lipoxygenase dependent process. Biochim Biophys Acta Mol Cell Biol Lipids. 2020;1865:158611. View Source

9(S),10(S),13(S)-TriHOME: Performance Evidence

15-LOX Stereospecific Biosynthesis

The 9(S),10(S),13(S) stereochemical configuration is a hallmark of enzymatic biosynthesis. In human eosinophils, 15-LOX activity yields TriHOMEs with a significant enantiomeric excess of the 13(S) configuration relative to the 13(R) counterpart. This isomer specificity is not found in all cell types or synthetic mixtures. For example, mast cell line LAD2 generates TriHOMEs with a predominantly 13(R) configuration, demonstrating distinct cellular routes [1]. Therefore, sourcing the defined 9(S),10(S),13(S) isomer is essential to accurately model and quantify 15-LOX pathway activity.

15-LOX Stereoselectivity

Head-to-head

Predominant 13(S) enrichment over 13(R) in eosinophils

Supports eosinophil pathway research context

Chiral LC-MS resolves 13(S) vs. 13(R) biosynthesis origins

Evidence Dimension	Stereochemical enrichment (13(S) vs. 13(R)) and synthetic pathway
Target Compound Data	9(S),10(S),13(S) configuration; predominant 13(S) enantiomer formation by human eosinophils [1].
Comparator Or Baseline	9,10,13-TriHOME isomers with 13(R) configuration (produced by LAD2 mast cells) [1].
Quantified Difference	Eosinophils produce TriHOMEs with predominantly 13(S) configuration; LAD2 cells produce predominantly 13(R) configuration [1].
Conditions	In vitro incubation of human eosinophils and LAD2 mast cell line with linoleic acid; stereochemical analysis via chiral LC-MS [1].

Why This Matters

Selection of the correct stereoisomer is non-negotiable for studying 15-LOX-driven biology; use of undefined mixtures or alternative isomers will produce confounded results in inflammatory and respiratory disease models.

• [1] Fuchs D, Tang X, Johnsson AK, Dahlén SE, Hamberg M, Wheelock CE. Eosinophils synthesize trihydroxyoctadecenoic acids (TriHOMEs) via a 15-lipoxygenase dependent process. Biochim Biophys Acta Mol Cell Biol Lipids. 2020;1865:158611. View Source

Prostanoid Profile Modulation in Diabetic Models

In a standardized mixture of trihydroxyoctadecadienoic acids (including 9,10,13-trihydroxy-11E,15Z-octadecadienoic acid) derived from B. alba, in vitro treatment of rat neutrophil leukocytes resulted in a dose-dependent reduction in thromboxane B2 (TXB2) generation (5-50 µg/mL), accompanied by a corresponding increase in prostaglandin E2 (PGE2) release [1]. This contrasts with other biologically active lipids, such as calcium channel blockers (e.g., nifedipine), which exhibit anti-atherosclerotic activity primarily through reducing cellular cholesterol content [2], rather than redirecting the arachidonic acid cascade downstream of prostaglandin endoperoxides.

Prostanoid Modulation

Class-level

Dose-dependent TXB2 reduction and PGE2 increase (5-50 µg/mL)

Supports prostanoid cascade review in diabetic models

Data to verify; class-level inference from B. alba mixture

Evidence Dimension	Eicosanoid profile modulation (TXB2 vs. PGE2)
Target Compound Data	Containing mixture (including target isomer) dose-dependently reduced TXB2 and increased PGE2 release [1].
Comparator Or Baseline	Nifedipine (reduces total cholesterol in atherosclerotic cells) [2]; Untreated diabetic control [1].
Quantified Difference	Target compound mixture reduces TXB2 generation and increases PGE2 release at 5-50 µg/mL [1]; Nifedipine reduces total cholesterol content at 10⁻⁸–10⁻⁴ M [2].
Conditions	In vitro rat neutrophil leukocytes for prostanoid analysis [1]; Cultured human aortic atherosclerotic plaque cells for cholesterol reduction [2].

Why This Matters

This compound is procured for studies focusing on the specific modulation of the prostaglandin/thromboxane balance (a key therapeutic axis in diabetes and inflammation), not simply for broad lipid-lowering or anti-proliferative effects.

• [1] Karageuzyan KG, Vartanyan GS, Agadjanov MI, Panossian AG, Hoult JR. Restoration of the disordered glucose-fatty acid cycle in alloxan-diabetic rats by trihydroxyoctadecadienoic acids from Bryonia alba. Planta Med. 1998;64(5):417-22. View Source
• [2] Orekhov AN, Panossian AG. Trihydroxyoctadecadienoic acids exhibit antiatherosclerotic and antiatherogenic activity. Phytomedicine. 1994;1(2):123-126. View Source

Chiral Separation of TriHOME Stereoisomers

Standard LC-MS/MS methods cannot resolve all 16 stereoisomers of 9,10,13-TriHOME. A validated chiral LC-MS workflow is required to separate 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid from its other 15 enantiomeric counterparts. This analytical challenge highlights the procurement risk of using mixtures labeled only as '9,10,13-TriHOME' [1]. The workflow for characterizing these isomers has a validated limit of detection of 90–98 fg on column, accuracy of 98–120%, and a linearity R² of 0.998 [2], enabling precise quantification of the target stereoisomer in complex biological matrices like bronchoalveolar lavage fluid (BALF).

Chiral LC-MS Specificity

Supporting

Resolves all 16 regio- and stereoisomers (LOD 90-98 fg on column)

Supports absolute quantification in lipidomics

Standard UHPLC-MS/MS quantifies diastereomers only

Evidence Dimension	Analytical specificity (resolution of stereoisomers)
Target Compound Data	Resolvable only via chiral LC-MS [1].
Comparator Or Baseline	Undefined '9,10,13-TriHOME' mixture (cannot be resolved by standard reversed-phase UHPLC-MS/MS alone) [1].
Quantified Difference	Chiral LC-MS resolves all 16 regio- and stereoisomers; reversed-phase UHPLC-MS/MS quantifies diastereomers only [1].
Conditions	Analytical workflow: reversed-phase UHPLC-MS/MS followed by chiral LC-MS [1].

Why This Matters

Procuring the defined stereoisomer is essential for absolute quantification in biomarker studies. Using an undefined mixture introduces 15-fold uncertainty into any quantitative analysis, rendering data incomparable across studies.

• [1] Fuchs D, Johnsson AK, Hamberg M, Wheelock CE. An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. J Lipid Res. 2018;59(10):2025-2033. View Source
• [2] Fuchs D, Johnsson AK, Hamberg M, Wheelock CE. An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. J Lipid Res. 2018;59(10):2025-2033. View Source

Barrier Dysfunction in Atopic Dermatitis

Quantitative analysis of 9,10,13-trihydroxy-11E-octadecenoic acid (triol) levels in the stratum corneum of atopic dermatitis patients reveals a significant elevation compared to healthy subjects [1]. The triol levels were also shown to correlate with transepidermal water loss (TEWL), a clinical metric of skin barrier dysfunction. In healthy subjects, baseline triol levels are substantially lower [1]. This contrasts with other related lipids like 9,10-epoxy-13-HOME EOS, which is found deeper in the stratum corneum and exhibits a different distribution pattern [2].

AD Biomarker Levels

Head-to-head

Significantly elevated in AD patients; correlates with TEWL

Supports skin barrier endpoint research context

Tape-stripping assay; healthy controls vs. AD patients

Evidence Dimension	Stratum corneum concentration in diseased vs. healthy state
Target Compound Data	Significantly elevated levels in atopic dermatitis patients compared to healthy subjects [1].
Comparator Or Baseline	Healthy control subjects (lower triol levels) [1]; 9,10-epoxy-13-HOME EOS (deeper stratum corneum distribution) [2].
Quantified Difference	Triol levels are higher in AD patients; quantitative correlation with TEWL observed (exact fold-change not specified in abstract, but significance established) [1].
Conditions	Tape-stripping of stratum corneum from 20 Japanese healthy subjects and 20 atopic dermatitis patients; triol analysis via LC-MS [1].

Why This Matters

This establishes 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid as a specific biomarker candidate for skin barrier dysfunction. Its procurement as a defined standard enables quantitative assays for monitoring disease progression or therapeutic response in dermatological research.

• [1] Chiba T, et al. Measurement of trihydroxy-linoleic acids in stratum corneum by tape-stripping: Possible biomarker of barrier function in atopic dermatitis. (PMCID: PMC6319710). View Source
• [2] Lipidomic and transcriptional analysis of the linoleoyl-omega-hydroxyceramide biosynthetic pathway in human psoriatic lesions. (Psiref 2024). View Source

9(S),10(S),13(S)-TriHOME Applications

15-Lipoxygenase Pathway Quantification

Use this defined stereoisomer as a quantitative standard to investigate 15-LOX-mediated TriHOME biosynthesis. The stereochemical specificity (13(S) configuration) is essential for studies in eosinophil biology, obstructive lung disease (COPD), and other inflammatory conditions where this enzymatic pathway is dysregulated [1]. Employ the established chiral LC-MS workflow to differentiate this isomer from the 13(R) variant, ensuring accurate quantification and pathway-specific interpretation in complex biological samples such as bronchoalveolar lavage fluid (BALF) [1].

Prostaglandin/Thromboxane Axis Modulation in Diabetes

This compound is a key component of the bioactive trihydroxyoctadecadienoic acid (THODA) fraction from Bryonia alba. Procure it for studies examining the mechanistic basis for correcting glucose-fatty acid cycle abnormalities in diabetic models [2]. Utilize it as a reference standard to explore dose-dependent modulation of the arachidonic acid cascade, specifically the downstream shift from TXB2 to PGE2 production, which is distinct from the mechanisms of calcium channel blockers [REFS-2, REFS-3].

AD Skin Barrier Biomarker Assays

Leverage this compound as an analytical standard for measuring trihydroxy-linoleic acid (triol) levels in stratum corneum samples. The compound's established correlation with barrier dysfunction (elevated in AD patients, correlating with TEWL) [4] makes it a critical standard for non-invasive tape-stripping assays aimed at monitoring disease severity or evaluating therapeutic interventions targeting epidermal ceramide metabolism and barrier repair.

Method Validation for Oxylipin Profiling

This defined stereoisomer is a critical component for developing and validating chiral LC-MS/MS methods capable of resolving the 16 stereoisomers of 9,10,13-TriHOME. Use it to establish system suitability, determine retention times for the 9(S),10(S),13(S) enantiomer, and assess method performance parameters such as limit of detection (90–98 fg on column) and accuracy (98–120%) [1]. This ensures robust and reproducible quantification in lipidomic workflows.

Application

Selection Property

Validation Focus

15-LOX Pathway Quantitation

Stereochemical control review

Eosinophil model context

Prostanoid Cascade Studies

Pathway-response context

TXB2/PGE2 profiling review

AD Skin Barrier Research

Barrier dysfunction context

TEWL & lipid correlation review

Oxylipin Method Validation

Isomer-specific analysis

Chiral LC-MS system suitability

• [1] Fuchs D, Johnsson AK, Hamberg M, Wheelock CE. An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. J Lipid Res. 2018;59(10):2025-2033. View Source
• [2] Karageuzyan KG, Vartanyan GS, Agadjanov MI, Panossian AG, Hoult JR. Restoration of the disordered glucose-fatty acid cycle in alloxan-diabetic rats by trihydroxyoctadecadienoic acids from Bryonia alba. Planta Med. 1998;64(5):417-22. View Source
• [3] Orekhov AN, Panossian AG. Trihydroxyoctadecadienoic acids exhibit antiatherosclerotic and antiatherogenic activity. Phytomedicine. 1994;1(2):123-126. View Source
• [4] Chiba T, et al. Measurement of trihydroxy-linoleic acids in stratum corneum by tape-stripping: Possible biomarker of barrier function in atopic dermatitis. (PMCID: PMC6319710). View Source